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Compound of Interest

Compound Name: Platinum hexafluoride

cat. No.: BO76543

An In-depth Technical Guide to the Lewis Structure of Platinum Hexafluoride

Introduction

Platinum hexafluoride (PtFs) is a unique and historically significant inorganic compound. It
was the first discovered compound featuring platinum in the +6 oxidation state and is one of
only seventeen known binary hexafluorides.[1][2] As a dark-red, volatile crystalline solid that
sublimes into a red gas, PtFe is renowned for its exceptional oxidizing power.[2][3][4] This
reactivity famously led to the 1962 synthesis of xenon hexafluoroplatinate, the first compound
of a noble gas, which fundamentally altered the understanding of chemical inertness and
bonding.[1][3] This guide provides a detailed examination of the electronic structure, bonding,
and molecular geometry of PtFs, aimed at researchers, scientists, and professionals in drug
development who may work with complex coordination compounds.

Electronic Configuration and Molecular Bonding

The electronic and bonding characteristics of platinum hexafluoride are central to
understanding its profound reactivity and structure.

Oxidation State and Electronic Configuration

In platinum hexafluoride, the platinum atom exhibits a +6 oxidation state.[5][6] A neutral
platinum atom has the electron configuration [Xe] 4f# 5d° 6st. The loss of six electrons to the
highly electronegative fluorine atoms results in a Pt®* ion with a configuration of [Xe] 4 5d4.
With four d-electrons, the molecule is paramagnetic, possessing a triplet ground state due to
unpaired electrons.[2][3]
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VSEPR Theory and Molecular Geometry

The Valence Shell Electron Pair Repulsion (VSEPR) theory accurately predicts the molecular
geometry of PtFe.[7][8] The central platinum atom is bonded to six fluorine atoms and has no
lone pairs of electrons, corresponding to an AXeEo system.[1] To minimize electron pair
repulsion, the six Pt-F bonds arrange themselves as far apart as possible, resulting in a highly
symmetrical octahedral geometry.[1][3][6] All F-Pt-F bond angles are 90°.[1]

Covalent Bonding and Hybridization

The bonding in PtFe is predominantly covalent, though with significant ionic character due to
the large difference in electronegativity between platinum and fluorine. The platinum center is
considered to have sp3d? hybridization, utilizing its 5d, 6s, and 6p orbitals to form six equivalent
sigma bonds with the 2p orbitals of the fluorine atoms.[1] X-ray crystallographic studies have
determined the Pt-F bond length to be 185 picometers in the solid state.[1][2][3]

Lewis Structure and Visualization

The Lewis structure for PtFe depicts the arrangement of valence electrons. The central
platinum atom forms a single covalent bond with each of the six fluorine atoms. This
arrangement results in 12 valence electrons around the platinum atom, an expansion of the
octet that is common for transition metals in high oxidation states. Each fluorine atom is
surrounded by 8 valence electrons (one bonding pair and three lone pairs), satisfying the octet
rule.

Figure 1: Lewis structure of PtFe showing octahedral geometry.

Quantitative Data Summary

The key physical and structural properties of platinum hexafluoride are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
Chemical Formula PtFs [2][3]

Molar Mass 309.07 g/mol [2]
Appearance Dark-red crystalline solid [21[4119]

Oxidation State of Pt

+6

[1](6]

Molecular Geometry

Octahedral (On point group)

[1](2]

Pt-F Bond Length

185 picometers (pm)

[1](21[3]

F-Pt-F Bond Angle 90° [1]
Density 3.83 g/cm3 [1][2]
Melting Point 61.3 °C (142.3 °F; 334.4 K) [2]
Boiling Point 69.14 °C (156.45 °F; 342.29 K) [2]

Experimental Protocols

Synthesis of Platinum Hexafluoride

The primary and most effective method for synthesizing PtFe remains the direct fluorination of

pure platinum metal.[2][3]

Reaction: Pt(s) + 3F2(g) — PtFs(g)

o Methodology: The reaction is conducted by passing a stream of fluorine gas over platinum

metal within a reactor constructed from a corrosion-resistant material like nickel or monel.

» Conditions: The process requires elevated temperatures, typically in the range of 350°C to

600°C.[1]

e Product Collection: The volatile PtFe product is collected by condensation in a cold trap

downstream from the reactor. Careful control of fluorine flow rate and temperature gradients

is crucial for achieving high yields, which can exceed 80%.[1]
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» Alternative Method: PtFe can also be synthesized through the disproportionation of platinum
pentafluoride (PtFs) upon heating: 2PtFs — PtFs + PtFa.[2][3]

Structural Determination

The precise molecular structure of platinum hexafluoride in its solid state was determined
using X-ray crystallography.[1]

o Methodology: Single-crystal X-ray diffraction is the standard technique for elucidating the
three-dimensional atomic arrangement in a crystalline solid. A crystal of PtFe is mounted and
exposed to a focused beam of X-rays.

o Data Analysis: The diffraction pattern produced by the interaction of X-rays with the electron
clouds of the atoms is recorded. By analyzing the positions and intensities of the diffracted
beams, researchers can construct a model of the electron density within the crystal. This
model reveals the precise locations of the platinum and fluorine atoms, allowing for the
accurate measurement of bond lengths and angles.[1]

o Result: This analysis confirmed the octahedral geometry and provided the Pt-F bond length
of 185 pm.[1][2]

Conclusion

Platinum hexafluoride is a landmark compound in inorganic chemistry, defined by its high
oxidation state, octahedral geometry, and potent oxidizing capabilities. Its structure is well-
described by VSEPR theory as an AXe system with sp3d2 hybridization at the platinum center.
The synthesis and structural characterization of PtFe not only expanded the known chemistry of
platinum but also directly led to the opening of the entire field of noble gas chemistry. The data
and methodologies presented provide a comprehensive overview for scientists engaged in
advanced chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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